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Compound of Interest

Compound Name: Chloromethyl ethyl ether

Cat. No.: B045463

Introduction

In the field of multi-step organic synthesis, particularly in pharmaceutical and natural product
development, the selective protection and deprotection of functional groups is a critical
strategy. The ethoxymethyl (EOM) ether serves as a robust protecting group for alcohols. It is
an acetal-type protecting group, valued for its stability across a wide range of reaction
conditions, including strongly basic and organometallic environments.[1] The EOM group is
readily introduced using ethoxymethyl chloride (EOM-CI) and can be efficiently removed under
acidic conditions.[1] These application notes provide detailed protocols for the
ethoxymethylation of primary and secondary alcohols and their subsequent deprotection.

General Reaction Scheme for Ethoxymethylation

The hydroxyl group of an alcohol is converted to an ethoxymethyl ether using ethoxymethyl
chloride in the presence of a non-nucleophilic base.
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Dissolve Alcohol in Anhydrous DCM

'

Add DIPEA and Cool to 0 °C

'

Slowly Add EOM-CI

'

Stir at Room Temperature (Monitor by TLC)

'

Quench with Saturated NaHCOs

'

Separate Layers and Extract Aqueous Phase

'

Combine Organic Layers, Wash with Brine, Dry over Na2SOa4

'

Filter and Concentrate

'

Purify by Column Chromatography

Pure EOM-Protected Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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